N-(2-ethoxyphenyl)-2-(ethylthio)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-ethylsulfanyl-2-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide
• InChI: InChI=1S/C25H30N4O3S/c1-4-32-21-9-7-6-8-20(21)26-24(30)29-16-14-25(15-17-29)27-22(23(28-25)33-5-2)18-10-12-19(31-3)13-11-18/h6-13H,4-5,14-17H2,1-3H3,(H,26,30)
• InChI Key: IYDXCDISUXRFLW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCC3(CC2)N=C(C(=N3)SCC)C4=CC=C(C=C4)OC
• Molecular Formula: C25H30N4O3S
• Molecular Weight: 466.6 g/mol

Description

N-(2-ethoxyphenyl)-2-(ethylthio)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide is a useful research compound. Its molecular formula is C25H30N4O3S and its molecular weight is 466.6. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

Spirocyclic compounds, such as those related to N-(2-ethoxyphenyl)-2-(ethylthio)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide, are of interest in organic synthesis due to their complex structures and potential pharmaceutical applications. For instance, the synthesis of methyl 8-methoxy-2-oxospiro[4.5]deca-6,8-diene-3-carboxylate demonstrates the utilization of spirocyclic intermediates in creating structurally intricate molecules (A. J. Pearson, 1979). Additionally, the synthesis of imidazole spiro compounds from 5-alkoxycarbonyl-1 Н -pyrrole-2,3-diones and phenylurea showcases the versatility of spirocyclic frameworks in constructing novel heterocyclic compounds with potential bioactivity (Алексей Ю. Дубовцев et al., 2016).

Pharmacological Research

In pharmacological research, the structural motifs found in compounds similar to N-(2-ethoxyphenyl)-2-(ethylthio)-3-(4-methoxyphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-diene-8-carboxamide are explored for their bioactivity. The design, synthesis, and anti-influenza virus activity of furan-substituted spirothiazolidinones highlight the potential of spirocyclic compounds in antiviral drug development. These compounds were evaluated for their efficacy against the influenza A/H3N2 virus, indicating the importance of the spirocyclic core in medicinal chemistry (Çağla Begüm Apaydın et al., 2021).

Molecular Structure Analysis

The study of molecular structures is crucial in understanding the physical and chemical properties of compounds. Crystallographic analysis of spirocyclic compounds provides insights into their structural configurations, which is essential for designing molecules with desired properties. The preparation and crystallographic analysis of various cyclohexane-5-spirohydantoin derivatives demonstrate the role of substituents in determining the supramolecular arrangements of these compounds (Sara Graus et al., 2010).